Iloprost

• IUPAC Name: (5E)-5-[(3aS,4R,5R,6aS)-5-hydroxy-4-[(E,3S)-3-hydroxy-4-methyloct-1-en-6-ynyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
• InChI: InChI=1S/C22H32O4/c1-3-4-7-15(2)20(23)11-10-18-19-13-16(8-5-6-9-22(25)26)12-17(19)14-21(18)24/h8,10-11,15,17-21,23-24H,5-7,9,12-14H2,1-2H3,(H,25,26)/b11-10+,16-8+/t15?,17-,18+,19-,20+,21+/m0/s1
• InChI Key: HIFJCPQKFCZDDL-ACWOEMLNSA-N
• Canonical SMILES: CC#CCC(C)C(C=CC1C(CC2C1CC(=CCCCC(=O)O)C2)O)O
• Isomeric SMILES: CC#CCC(C)[C@@H](/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1C/C(=C/CCCC(=O)O)/C2)O)O
• Molecular Formula: C22H32O4
• DSSTOX Substance ID: DTXSID2041046
• Molecular Weight: 360.5 g/mol
• Solubility: Very slightly soluble
• Mechanism of Action: Iloprost is a second generation structural analog of prostacyclin (PGI) with about ten-fold greater potency than the first generation stable analogs, such as carbaprostacyclin. Iloprost binds with equal affinity to human prostacyclin (Prostanoid IP) and prostaglandin EP1 receptors. Iloprost constricts the ilium and fundus circular smooth muscle as strongly as prostaglandin E2 (PGE2) itself. Iloprost inhibits the ADP, thrombin, and collagen-induced aggregation of human platelets. In whole animals, iloprost acts as a vasodilator, hypotensive, antidiuretic, and prolongs bleeding time. All of these properties help to antagonize the pathological changes that take place in the small pulmonary arteries of patients with pulmonary hypertension.
• CAS RN: 78919-13-8

Description

Iloprost is a synthetic analogue of prostacyclin (PGI2), an endogenous prostanoid mainly produced in the vascular endothelium. It is used to treat conditions such as pulmonary arterial hypertension, scleroderma, Raynaud’s phenomenon, and frostbite . This compound works by dilating blood vessels, thereby improving blood flow and reducing blood pressure .

Scientific Research Applications

Iloprost has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying prostacyclin analogues and their chemical properties.

Biology: Investigated for its effects on cellular signaling pathways and vascular biology.

Medicine: Used in clinical trials for treating various vascular diseases and conditions associated with poor blood flow

Industry: Employed in the development of new pharmaceuticals and therapeutic agents.

Mechanism of Action

Iloprost exerts its effects by mimicking the action of prostacyclin (PGI2). It binds to prostacyclin receptors on the surface of vascular endothelial cells, leading to the activation of adenylate cyclase and an increase in cyclic adenosine monophosphate (cAMP) levels. This results in the relaxation of vascular smooth muscle cells, vasodilation, and inhibition of platelet aggregation .

Safety and Hazards

Iloprost is toxic if swallowed. It is recommended to avoid breathing mist, gas, or vapors, and avoid contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

Iloprost requires the Frizzled-9 receptor to prevent lung cancer. This work represents a critical advancement in defining this compound’s chemopreventive mechanisms and identifies a potential response marker for future clinical trials. The Therapeutic this compound during ARDS trial (ThIlo trial) is a multicenter, randomized, single-blinded, clinical phase II trial assessing the efficacy of inhaled this compound for the prevention of the development and progression of ARDS in critically ill patients.

Biochemical Analysis

Biochemical Properties

Iloprost mimics the biological actions of prostacyclin, a short-lived prostanoid and potent vasodilator mainly produced in the vascular endothelium . It is a potent vasodilator with reported anti-thrombotic properties . This compound is a synthetic prostacyclin analogue which is a normal product of vascular endothelial cells . It is a potent vasodilator and inhibitor of platelet aggregation .

Cellular Effects

This compound has been shown to have anti-inflammatory and immunomodulating effects, reducing TNF alpha production by T cells and the number of T regulatory cells and increasing IL-2 and RANKL . In animals with acute pulmonary hypertension, inhaled this compound improved global hemodynamics primarily via selective pulmonary vasodilation and restoration of left ventricular preload .

Molecular Mechanism

The exact mechanism of this compound in cytoprotection has not been fully elucidated; however, it is proposed that this compound decreases catecholamine outflow from sympathetic nerve terminals, preserves mitochondrial function, and reduces oxidative stress . Decreased neutrophil accumulation and membrane stabilization have also been suggested .

Temporal Effects in Laboratory Settings

In the treatment of patients with severe disabling Raynaud’s phenomenon unresponsive to other therapies, this compound is administered by one of three schedules: a 3-day schedule for the treatment of Raynaud’s/scleroderma as an inpatient, or a 5-day schedule for the treatment of Raynaud’s/scleroderma as a day-case outpatient .

Dosage Effects in Animal Models

In animals with acute pulmonary hypertension, inhaled this compound improved global hemodynamics primarily via selective pulmonary vasodilation and restoration of left ventricular preload . The reduction in right ventricular afterload is associated with a paradoxical decrease in right ventricular contractility .

Metabolic Pathways

In vitro studies reveal that cytochrome P450-dependent metabolism plays only a minor role in the biotransformation of this compound . This compound is metabolized principally via β-oxidation of the carboxyl side chain .

Transport and Distribution

This compound is administered through inhalation, using a nebulizer, which is a machine that turns the solution into a fine mist so that it can be breathed into the lungs . Once the patient is home, they continue to use the solution in the nebulizer exactly as they have been shown .

Subcellular Localization

Prostacyclin relaxes the muscles in the walls of some blood vessels, allowing blood vessels to become wider (dilated) . This reduces the pressure in the blood vessels and allows blood to flow more easily through them .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of iloprost involves several steps, starting from commercially available starting materials The key steps include the formation of the bicyclo[33The process typically involves the use of protecting groups, selective reductions, and stereoselective reactions to ensure the correct configuration of the final product .

Industrial Production Methods

Industrial production of this compound involves similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow chemistry and advanced purification techniques to isolate this compound in its solid form .

Chemical Reactions Analysis

Types of Reactions

Iloprost undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form various metabolites.

Reduction: Reduction reactions can be used to modify the functional groups on this compound.

Substitution: Substitution reactions can introduce different substituents on the this compound molecule.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for stereoselective reactions .

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions. For example, oxidation can lead to the formation of inactive metabolites, while reduction can yield modified this compound derivatives with different pharmacological properties .

Comparison with Similar Compounds

Similar Compounds

Epoprostenol: Another prostacyclin analogue used to treat pulmonary arterial hypertension.

Treprostinil: A prostacyclin analogue with a longer half-life than iloprost.

Beraprost: An oral prostacyclin analogue used in some countries for treating pulmonary arterial hypertension

Uniqueness of this compound

This compound is unique due to its stability and ease of administration. Unlike epoprostenol, which requires continuous intravenous infusion, this compound can be administered via inhalation or intravenous infusion, making it more convenient for patients . Additionally, this compound has a balanced mixture of diastereoisomers, which contributes to its potent vasodilatory effects .